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Compound of Interest

Compound Name: DG026

Cat. No.: B607088

A comprehensive review of available data indicates a significant scarcity of detailed
experimental and quantitative information for 2,6-dimethyl-2,6-dodecadiene in publicly
accessible scientific literature and databases. This guide, therefore, provides a foundational
understanding of its expected chemical properties based on general principles of organic
chemistry for unsaturated aliphatic hydrocarbons and lists the parameters that would be
essential for a complete technical profile.

Structure and General Properties

2,6-dimethyl-2,6-dodecadiene is an unsaturated aliphatic hydrocarbon with the molecular
formula C14H26 and a molecular weight of approximately 194.36 g/mol .[1] Its structure
consists of a twelve-carbon chain with two double bonds at positions 2 and 6, and methyl
groups at the same positions.

As an unsaturated hydrocarbon, 2,6-dimethyl-2,6-dodecadiene is expected to be a nonpolar
compound, rendering it generally hydrophobic and colorless.[2] Its physical state at room
temperature (liquid or low-melting solid) would depend on the specific isomeric configuration
(E/Z) of the double bonds, which influences molecular packing. Unsaturated hydrocarbons like
this are typically more reactive than their saturated counterparts due to the presence of the
electron-rich double bonds, making them susceptible to addition reactions.[3][4]

Core Chemical Properties
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A complete profile of the chemical properties of 2,6-dimethyl-2,6-dodecadiene would include
the data points listed in the table below. However, specific experimental values for this
compound are not readily available in the referenced databases.[5]
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Property Category

Data Point

Description

Thermodynamic Properties

Standard Gibbs Free Energy
of Formation (AfG°)

The change in Gibbs free
energy during the formation of
1 mole of the substance from

its constituent elements.

Enthalpy of Formation
(AfH°gas)

The change in enthalpy during

the formation of 1 mole of the

substance in its gaseous state.

Enthalpy of Fusion (AfusH®)

The heat absorbed when 1
mole of the solid melts to a
liquid at constant temperature

and pressure.

Enthalpy of Vaporization
(AvapH®)

The heat absorbed when 1
mole of the liquid is converted
to a gas at constant

temperature and pressure.

Ideal Gas Heat Capacity
(Cp.gas)

The heat required to raise the
temperature of 1 mole of the
gas by 1 Kelvin at constant

pressure.

Physical Properties

Normal Boiling Point (Tboil)

The temperature at which the
vapor pressure of the liquid
equals the surrounding

atmospheric pressure.

Normal Melting Point (Tfus)

The temperature at which the
solid and liquid phases are in
equilibrium at 1 atmosphere of

pressure.

Critical Temperature (Tc)

The temperature above which
the substance cannot exist as
a liquid, regardless of the

pressure.
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Critical Pressure (Pc)

The minimum pressure
required to liquefy the
substance at its critical

temperature.

Critical Volume (Vc¢)

The volume occupied by 1
mole of the substance at its
critical temperature and

pressure.

Solubility & Partitioning

Water Solubility (log10WS)

The logarithm of the molar
concentration of the compound

in water at saturation.

Octanol/Water Partition

Coefficient (logPoct/wat)

A measure of the compound's
lipophilicity, indicating its
distribution between octanol

and water.

Chromatographic Data

Non-polar Retention Indices

(Inp)

A parameter used in gas

chromatography to identify
compounds based on their
retention time relative to n-

alkanes.

Reactivity of Unsaturated Hydrocarbons

Unsaturated hydrocarbons are characterized by their reactivity, primarily centered around the

carbon-carbon double bonds.[2][3][4] These regions of high electron density are susceptible to

attack by electrophiles. Key reactions for compounds like 2,6-dimethyl-2,6-dodecadiene would

include:

» Addition Reactions: Halogens, hydrogen halides, and water can add across the double

bonds.

o Hydrogenation: The addition of hydrogen in the presence of a catalyst can saturate the

double bonds, converting the diene to an alkane.
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» Oxidation: The double bonds can be cleaved by strong oxidizing agents like ozone or
potassium permanganate.

» Polymerization: Under certain conditions, the diene monomers could potentially polymerize.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 2,6-dimethyl-2,6-
dodecadiene are not available in the surveyed literature. For related long-chain dienes,
synthesis often involves olefination reactions (such as the Wittig reaction) or elimination
reactions from di-halogenated precursors.

A general workflow for the characterization of such a compound would likely involve the
following:

Synthesis & Purification

Synthesis of Crude Product

Y

Purification (e.g., Column Chromatography)
- /
Structural Analysis 4 Property Determination
A Y \ 4 Y
NMR(lsgegtsrgscopy Mass Spectrometry FTIR Spectroscopy Gas Chromatography (Purity & RI)
Y
DSC (Melting/Boiling Point)
\
Solubility Tests
- J
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General Experimental Workflow for Characterization

Biological Activity and Signaling Pathways

There is no information available in the searched results to suggest that 2,6-dimethyl-2,6-
dodecadiene is involved in any known biological signaling pathways or has been investigated
for drug development purposes. Long-chain hydrocarbons can sometimes exhibit biological
activity, but this is highly structure-dependent and would require empirical investigation.

In conclusion, 2,6-dimethyl-2,6-dodecadiene remains a compound with uncharacterized
chemical and physical properties in the public domain. The information provided here serves as
a general guide to its expected behavior based on the principles of organic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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